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Compound of Interest

Compound Name: (S)-BRD9500

Cat. No.: B11932116

Application Notes and Protocols for (S)-
BRD9500

Topic: Solubility of (S)-BRD9500 in DMSO and Other Solvents Audience: Researchers,
scientists, and drug development professionals.

Introduction

(S)-BRD9500 is the isomer of BRD9500, an orally active and potent inhibitor of
phosphodiesterase 3 (PDE3), with IC50 values of 10 nM and 27 nM for PDE3A and PDE3B,
respectively[1][2][3][4]. It demonstrates antitumor activity by inducing the interaction between
PDE3A and Schlafen family member 12 (SLFN12), leading to cancer cell death[2]. The
expression levels of PDE3A and SLFN12 can serve as predictive biomarkers for sensitivity to
this compound[2]. Given its therapeutic potential, understanding its solubility is critical for
designing in vitro and in vivo experiments. This document provides detailed information on the
solubility of (S)-BRD9500 in various solvents and offers protocols for its handling and use.

Data Presentation: Solubility of (S)-BRD9500

The solubility of (S)-BRD9500 has been determined in Dimethyl Sulfoxide (DMSO) and various
co-solvent formulations suitable for in vivo studies. It is important to note that for DMSO, using
a fresh, non-hygroscopic batch is recommended as absorbed water can significantly impact
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solubility[1][5]. For challenging dissolutions, ultrasonic treatment may be required to achieve a

clear solution[1][5].

Solvent/Formu . Molar
. Concentration . Notes Source
lation Equivalent

In Vitro Solvents
Ultrasonic
assistance may
be necessary.

DMSO 200 mg/mL 686.52 mM Use newly [5]
opened, non-
hygroscopic
DMSO.

In Vivo

Formulations
Prepare by

10% DMSO, :
adding solvents

40% PEG300, ,

=5 mg/mL >17.16 mM sequentially. [6]

5% Tween-80,

) Results in a clear

45% Saline .
solution.
Prepare by
adding DMSO

10% DMSO,
stock to the SBE-

90% (20% SBE- =5 mg/mL >17.16 mM ) [6]

. . [3-CD solution.
B-CD in Saline) )
Results in a clear
solution.
Prepare by
adding DMSO
10% DMSO, .
=5 mg/mL >17.16 mM stock to corn oil. [6]

90% Corn Oil

Results in a clear

solution.
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Note: The related racemic compound, BRD9500, has a reported solubility of 50 mg/mL (171.63
mM) in DMSO, also requiring ultrasonic assistance[1][7].

Mandatory Visualization
Signaling Pathway of BRD9500

The diagram below illustrates the mechanism of action for BRD9500, which leads to cancer cell
death through the modulation of the PDE3A-SLFN12 interaction.
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1. Solubility & Formulation
- Determine solubility in DMSO
- Prepare in vivo formulations

informs

2. In Vitro Assays
- Cell Viability (e.g., HeLa, SK-MEL-3)
- Co-immunoprecipitation for
PDE3A-SLFN12 interaction

3. In Vivo Xenograft Model
- Oral administration
- Monitor tumor growth and toxicity

generates data for

4. Data Analysis
- Calculate EC50/IC50

- Assess antitumor activity
- Evaluate tolerability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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